3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide
Description
3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as E7820 and has been synthesized using various methods.
Scientific Research Applications
Chemical Synthesis and Reactivity
- Facilitation of Addition-Elimination Reactions: Research has shown that SNAr displacement reactions involving similar sulfonamide compounds are dramatically accelerated in the presence of trifluoroacetic acid, particularly in trifluoroethanol solvent. This suggests that 3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide could be involved in efficient chemical synthesis processes under specific conditions (Whitfield et al., 2003).
Drug Development
- Antitumor Activity: Sulfonamide derivatives have been explored for their antitumor properties. A novel approach utilizing sulfonamide as the parent compound has shown promising results in obtaining potent antitumor agents with low toxicity. This suggests the potential of 3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide in the development of new anticancer drugs (Huang et al., 2001).
Material Science
- Molecular Dynamic Simulation Studies: The adsorption and corrosion inhibition properties of similar sulfonamide derivatives have been studied, revealing their potential applications in material protection and surface science. This could imply the utility of 3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide in developing coatings or treatments for metals to prevent corrosion (Kaya et al., 2016).
Pharmacology
- Endothelin Receptor Antagonism: Studies on compounds with similar structural features have shown effectiveness in inhibiting endothelin receptors, suggesting potential applications in treating cardiovascular diseases or conditions associated with endothelin-mediated pathologies. This indicates a possible research direction for 3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide in pharmacological studies (Yuyama et al., 2003).
properties
IUPAC Name |
3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFN3O3S/c1-2-20-12-6-11(15-7-16-12)17-21(18,19)8-3-4-10(14)9(13)5-8/h3-7H,2H2,1H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUPLZSCTBHHJCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(6-ethoxypyrimidin-4-yl)-4-fluorobenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-dimethyl-2-morpholino-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-sulfonamide](/img/structure/B2881038.png)
![(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone](/img/structure/B2881040.png)
![N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propionamide](/img/structure/B2881050.png)
![N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B2881052.png)
![2-chloro-N-{2,2,2-trichloro-1-[(4-chlorophenyl)sulfanyl]ethyl}benzamide](/img/structure/B2881053.png)
